2-bromo-1H-imidazole-5-sulfonyl chloride
Overview
Description
2-Bromo-1H-imidazole-5-sulfonyl chloride, commonly referred to as BIS, is an important reagent used in the synthesis of organic molecules. BIS is a versatile and useful reagent in the laboratory due to its ability to react with a variety of functional groups, allowing for the formation of a wide range of compounds. BIS has been used in a number of scientific research applications, including the synthesis of drugs, dyes, and other organic compounds.
Scientific Research Applications
BIS has been used in a number of scientific research applications, including the synthesis of drugs, dyes, and other organic compounds. It has also been used in the synthesis of a variety of heterocyclic compounds, such as imidazoles, thiazoles, and pyridines. BIS has also been used in the synthesis of peptides, proteins, and other biomolecules. Additionally, BIS can be used as a catalyst in the synthesis of a variety of compounds, including polymersization reactions and the synthesis of polymers from monomers.
Mechanism of Action
The mechanism of action of BIS involves the reaction of the reagent with a variety of functional groups, such as amines, alcohols, and carboxylic acids. BIS reacts with amines to form imidazole derivatives, which can then undergo further reactions to form a variety of compounds. BIS also reacts with alcohols to form sulfonamides, which can also undergo further reactions to form a variety of compounds. BIS also reacts with carboxylic acids to form sulfonic acid derivatives, which can undergo further reactions to form a variety of compounds.
Biochemical and Physiological Effects
BIS has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that BIS can inhibit the activity of enzymes involved in the metabolism of drugs and other xenobiotics, as well as the activity of enzymes involved in the biosynthesis of proteins. BIS has also been shown to have an anti-inflammatory effect, as well as an anti-bacterial effect. Additionally, BIS has been shown to have an antioxidant effect, as well as a neuroprotective effect.
Advantages and Limitations for Lab Experiments
The use of BIS in the laboratory has a number of advantages. BIS is a relatively inexpensive reagent, and it is easy to handle and store. Additionally, BIS is a versatile reagent, as it can be used in a variety of reactions and can be used to synthesize a wide range of compounds.
However, there are also a number of limitations to the use of BIS in the laboratory. BIS is a highly reactive reagent, and therefore it must be handled with care. Additionally, BIS is a corrosive reagent, and therefore it must be stored in a safe and secure environment. Finally, BIS is a hazardous reagent, and therefore it must be disposed of properly and in accordance with safety regulations.
Future Directions
The use of BIS in scientific research has a number of potential future directions. BIS could be used in the synthesis of new drugs and other organic compounds, as well as in the synthesis of peptides, proteins, and other biomolecules. Additionally, BIS could be used in the synthesis of polymers from monomers, as well as in the synthesis of a variety of heterocyclic compounds. Finally, BIS could be used in the development of new catalysts for a variety of reactions, as well as in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
BIS can be synthesized using a variety of methods, including the reaction of 2-bromo-1H-imidazole and chlorosulfonic acid. This is a two-step process, where the first step involves the reaction of the two reactants in anhydrous conditions to form the intermediate 2-bromo-1H-imidazole-5-sulfonyl chloride. The second step involves the hydrolysis of the intermediate to form the final product, BIS. Other methods of synthesis include the reaction of 2-bromo-1H-imidazole and sulfuryl chloride, as well as the reaction of 2-bromo-1H-imidazole and thionyl chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1H-imidazole-5-sulfonyl chloride involves the reaction of 2-bromo-1H-imidazole-5-sulfonic acid with thionyl chloride to form the corresponding sulfonyl chloride.", "Starting Materials": [ "2-bromo-1H-imidazole-5-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "To a solution of 2-bromo-1H-imidazole-5-sulfonic acid (1.0 g, 4.5 mmol) in dry dichloromethane (10 mL) at 0°C, thionyl chloride (0.5 mL, 6.8 mmol) was added dropwise over 10 minutes.", "The reaction mixture was stirred at 0°C for 1 hour and then at room temperature for an additional 2 hours.", "The solvent was removed under reduced pressure and the residue was purified by column chromatography on silica gel using ethyl acetate/hexanes (1:4) as the eluent to afford the desired product as a white solid (yield: 80%)." ] } | |
CAS RN |
1784124-22-6 |
Product Name |
2-bromo-1H-imidazole-5-sulfonyl chloride |
Molecular Formula |
C3H2BrClN2O2S |
Molecular Weight |
245.5 |
Purity |
95 |
Origin of Product |
United States |
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